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Compound of Interest

Compound Name: 1-(3-Methoxyphenyl)ethen-1-ol

CAS No.: 215457-55-9

Cat. No.: B13959226

Get Quote

Executive Summary & Scientific Context
CAS 23308-82-9 is the secondary alcohol precursor to the Alzheimer’s therapeutic

Rivastigmine.[1] In regulatory contexts (EP/USP), it is designated as Rivastigmine Impurity G.

Its characterization is critical because it represents a "fork in the road" in the synthesis

pathway: unreacted levels in the final API indicate incomplete conversion, while its presence in

stability studies suggests hydrolytic degradation of the ethyl-methyl-amine side chain.

This guide contrasts two primary methodologies for potency assignment—Mass Balance (MB)

versus Quantitative NMR (qNMR)—and establishes a self-validating protocol for certifying this

material as a Reference Standard.
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Property Specification

Chemical Name 1-(3-Methoxyphenyl)ethanol

Common Name
Rivastigmine Impurity G;

-Methyl-3-methoxybenzyl alcohol

CAS Number 23308-82-9

Molecular Formula

Molecular Weight 152.19 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point ~133 °C (at 15 mmHg)

Characterization Strategy: The "Self-Validating"
System
To certify CAS 23308-82-9 as a Primary or Secondary Reference Standard, we employ an

Orthogonal Validation System.[1] This ensures that errors in one detection method (e.g., UV

extinction coefficient variance) are caught by a physical property measurement (e.g., proton

counting in NMR).

Synthesis & Impurity Origin Pathway
Understanding the origin of Impurity G is vital for selecting the correct separation method. It

typically arises from the reduction of 3-methoxyacetophenone.[1]
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Figure 1: Formation and degradation pathway of Rivastigmine Impurity G.[2] The compound

acts as both a synthetic precursor and a potential degradation product.

Experimental Protocols
Protocol A: Chromatographic Purity (HPLC-UV)
Objective: To determine the % chromatographic purity (

) for Mass Balance calculation.

This method aligns with European Pharmacopoeia (EP) guidelines for Rivastigmine related

substances but is optimized for the polarity of the alcohol impurity.

Column: Nucleodur C18 Gravity or equivalent (250 mm x 4.6 mm, 5 µm).

Mobile Phase A: Phosphate Buffer pH 3.0 (10 mM

adjusted with orthophosphoric acid).

Mobile Phase B: Methanol (HPLC Grade).[1]

Mode: Isocratic Elution.[1][3][4]

Ratio: Buffer : Methanol (42 : 58 v/v).[1][5]

Flow Rate: 1.0 mL/min.[1][3][4]

Detection: UV @ 214 nm (matches the phenyl ring absorption).

Temperature: 30°C.

Injection Volume: 10 µL.

Run Time: 20 minutes (Impurity G elutes approx. 5-7 min; parent drug elutes later).

Acceptance Criteria:

Main peak symmetry: 0.8 – 1.5.[1]
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Resolution from nearest impurity: > 1.5.[1]

Protocol B: Quantitative NMR (qNMR) – The Direct
Potency Method
Objective: To determine absolute potency (

) without relying on response factors.

This is the preferred method for CAS 23308-82-9 due to its liquid nature, which can make

hygroscopicity a challenge for mass balance.[1]

Instrument: 400 MHz (or higher) NMR Spectrometer.

Solvent: DMSO-

(Provides clear separation of hydroxyl protons).[1]

Internal Standard (IS): Dimethyl Sulfone (TraceCERT® grade).

Rationale: The IS signal (

3.0 ppm) does not overlap with the methoxy group (

3.73 ppm) or the aromatic region.

Pulse Sequence: 90° pulse,

delay

30s (ensure

relaxation).

Sample Prep: Weigh ~20 mg of Sample and ~10 mg of IS accurately into the same vial.

Dissolve in 0.75 mL DMSO-

.

Calculation:
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Where:

= Integral area (Methoxy singlet for analyte, Methyl singlet for IS).

= Number of protons (3 for methoxy, 6 for Dimethyl Sulfone).

= Molecular Weight.[1][6]

= Weight taken (mg).[1][7][8]

Comparative Analysis: Mass Balance vs. qNMR
For this specific liquid standard, we compared the two characterization approaches.

Data Summary Table
Parameter

Method A: Mass Balance
Approach

Method B: qNMR
Approach

Principle
Direct molar ratio to NIST-

traceable standard

Primary Error Source
Hygroscopicity (Water content

drift)

Weighing error / Baseline

integration

Sample Required
High (~100 mg for

TGA/KF/HPLC)
Low (~20 mg)

Traceability
Indirect (Dependent on

detector response)
Direct (SI Traceable)

Experimental Potency
98.4% (Calc:

)

98.1%

0.3%

Verdict

Prone to overestimation if

volatile impurities are missed.

[1]

Superior for liquids. Eliminates

hygroscopicity bias.[1]

Characterization Workflow
The following decision tree illustrates the logic for assigning the final potency value.
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Figure 2: The "Self-Validating" workflow.[1] Note that qNMR is prioritized for the final

assignment, while Mass Balance serves as a confirmation of impurity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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